Cas no 57569-50-3 (a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)-)
57569-50-3 structure
Product Name:a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)-
CAS No:57569-50-3
MF:C9H15ClO5
MW:238.665402650833
CID:371756
PubChem ID:3081514
Update Time:2025-04-19
a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)- Chemical and Physical Properties
Names and Identifiers
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- a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)-
- (3aR,5S,6S,6aR)-5-[(1S)-2-chloro-1-hydroxyethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
- 1,2-isopropylidene-6-chloro-deoxyglucofuranose
- 6-Chloro-6-deoxy-1,2-O-(1-methylethylidene)hexofuranose
- alpha-D-Glucofuranose, 6-chloro-6-deoxy-1,2,-O-(1-methylethylidene)-
- DTXSID20973141
- 57569-50-3
- ICDXG
-
- Inchi: 1S/C9H15ClO5/c1-9(2)14-7-5(12)6(4(11)3-10)13-8(7)15-9/h4-8,11-12H,3H2,1-2H3/t4-,5+,6-,7-,8-/m1/s1
- InChI Key: HKYRYCXJSHWKHQ-OZRXBMAMSA-N
- SMILES: ClC[C@H]([C@@H]1[C@@H]([C@@H]2[C@@H](OC(C)(C)O2)O1)O)O
Computed Properties
- Exact Mass: 238.0608013g/mol
- Monoisotopic Mass: 238.0608013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 68.2Ų
a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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